N-(3,5-dimethoxyphenyl)-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• InChI: InChI=1S/C23H23N5O5/c1-4-33-17-7-5-15(6-8-17)20-12-21-23(30)27(24-14-28(21)26-20)13-22(29)25-16-9-18(31-2)11-19(10-16)32-3/h5-12,14H,4,13H2,1-3H3,(H,25,29)
• InChI Key: QNFWECVBKFHIFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C23H23N5O5
• Molecular Weight: 449.5 g/mol
• CAS No.: 1021046-32-1

Description

N-(3,5-dimethoxyphenyl)-2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C23H23N5O5 and its molecular weight is 449.467. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Transformations of Pyrazole-Diazonium Salts : Research has explored the coupling and cyclization reactions of pyrazole-diazonium salts leading to the synthesis of novel pyrazolo[1,2,4]triazines. This work contributes to the development of new synthetic pathways in heterocyclic chemistry (Didenko, Voronkova, & Shikhaliev, 2009).

• Synthesis of Heterocyclic Compounds with Anticancer and Antimicrobial Activities : Another study focused on the synthesis of antipyrine-based heterocycles, demonstrating their potential anticancer and antimicrobial activities. This highlights the therapeutic applications of such compounds in medicine (Riyadh, Kheder, & Asiry, 2013).

Biological Activities

• Anti-inflammatory and Ulcerogenic Potential : The synthesis and biological evaluation of novel pyrazole derivatives have shown significant anti-inflammatory activity with minimal ulcerogenic activity, presenting a potential for safer anti-inflammatory drugs (El‐Hawash & El-Mallah, 1998).

• Antimicrobial Activities : Research into the antimicrobial properties of heterocycles incorporating the antipyrine moiety has contributed to the search for new antimicrobial agents, addressing the ongoing challenge of antibiotic resistance (Bondock, Rabie, Etman, & Fadda, 2008).

Coordination Complexes and Antioxidant Activity

• Coordination Complexes and Their Antioxidant Activity : The synthesis of coordination complexes based on pyrazole-acetamide derivatives and their antioxidant activities were studied, offering insights into their potential applications in material science and medicinal chemistry (Chkirate et al., 2019).